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Compound of Interest

Compound Name: Pyriproxyfen-d6

Cat. No.: B12392037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Pyriproxyfen-d6. Given that Pyriproxyfen-d6 is a deuterated analog of

Pyriproxyfen, its chemical and toxicological properties are considered to be essentially

identical. This document draws upon the extensive safety and toxicological data available for

Pyriproxyfen to provide a thorough guide for the safe handling and use of its deuterated form in

a research and development setting.

Chemical and Physical Properties
Pyriproxyfen-d6 is a pyridine-based pesticide that functions as an insect growth regulator. It is

a deuterated form of Pyriproxyfen, where six hydrogen atoms have been replaced with

deuterium. This isotopic labeling is primarily for its use as an internal standard in analytical

chemistry.
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Property Value Reference

Chemical Name

2-[1-methyl-2-(4-

phenoxyphenoxy)ethoxy]pyridi

ne-d6

N/A

CAS Number 95737-68-1 (for Pyriproxyfen) [1]

Molecular Formula C20H13D6NO3 N/A

Molecular Weight ~327.4 g/mol N/A

Appearance Pale yellow waxy solid N/A

Solubility in Water 0.367 mg/L (at 25°C, pH 6) [2]

Flash Point 119 °C [2]

Auto-ignition Temperature 535 °C [2]

Toxicological Data Summary
Pyriproxyfen exhibits low acute toxicity to mammals. The primary target organs upon repeated

exposure are the liver, kidneys, and the hematopoietic system.[3] There is no evidence of

carcinogenicity or mutagenicity.[4]

Acute Toxicity
Endpoint Value Species Reference

Oral LD50 > 5000 mg/kg bw Rat (male/female) [2]

Dermal LD50 > 2000 mg/kg bw Rat (male/female) [5]

Inhalation LC50 > 1.3 mg/L air Rat (male/female) [2]

Chronic Toxicity and Other Endpoints
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Endpoint Value Species Effect Reference

NOAEL (2-

generation study)

340 mg/kg

bw/day
Rat

No reproductive

toxicity
N/A

ADI (Acceptable

Daily Intake)
0.07 mg/kg/day Human

Based on

NOAEL of 7

mg/kg/day

[5]

Ecotoxicity
Pyriproxyfen is very toxic to aquatic life with long-lasting effects.[1]

Endpoint Value Species Exposure Time Reference

LC50 0.85 mg/L

Oncorhynchus

mykiss (Rainbow

trout)

96 h [5]

EC50 0.4 mg/L
Daphnia magna

(Water flea)
48 h [5]

EC50 0.064 mg/L

Pseudokirchnerie

lla subcapitata

(Green algae)

72 h [5]

Handling Precautions and Safety Recommendations
Strict adherence to safety protocols is essential when handling Pyriproxyfen-d6.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,

a particulate filter respirator is recommended.
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General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the material is handled.

Wash hands thoroughly after handling.

Remove contaminated clothing and wash before reuse.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep separated from food and feedstuffs.[2]

Store in an area without drain or sewer access.[2]

Spills and Disposal
In case of a spill, avoid generating dust.[2]

Sweep up the spilled substance into a covered container for disposal.[2]

Prevent the chemical from entering drains or waterways.[2]

Disposal must be in accordance with local, state, and federal regulations. This material and

its container must be disposed of as hazardous waste.

Experimental Protocols
The following are generalized experimental protocols for toxicity testing based on

methodologies described in the scientific literature. Researchers should adapt these protocols

to their specific experimental design and institutional guidelines.

Zebrafish Embryo Acute Toxicity Test (Adapted from[6]
[7])

Test Organisms: Zebrafish (Danio rerio) embryos, less than 3 hours post-fertilization (hpf).
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Test Concentrations: Prepare a stock solution of Pyriproxyfen-d6 in a suitable solvent (e.g.,

DMSO). Serially dilute the stock solution in embryo medium to achieve the desired test

concentrations. A solvent control group should be included.

Exposure: Place a specific number of embryos (e.g., 20) into each well of a multi-well plate

containing the test or control solutions.

Incubation: Incubate the plates at a controlled temperature (e.g., 28°C) on a 14:10 hour

light:dark cycle for up to 96 or 120 hpf.

Endpoints:

Mortality: Record the number of dead embryos at regular intervals (e.g., every 24 hours).

The Lethal Concentration 50 (LC50) can be calculated.[6]

Teratogenicity: Observe for developmental abnormalities such as pericardial edema, yolk

sac edema, and spinal curvature under a stereomicroscope at specific time points.

Cardiotoxicity: Measure the heart rate (beats per minute) at a specific time point (e.g., 96

hpf).[6]

Neurotoxicity: Assess for behavioral changes, such as the optomotor reflex and avoidance

behavior, in larvae at a specific time point (e.g., 7 days post-fertilization).[6]

Signaling Pathways and Mechanisms of Action
Juvenile Hormone Signaling Pathway in Insects
Pyriproxyfen acts as a juvenile hormone (JH) mimic in insects. It binds to the juvenile hormone

receptor, leading to the disruption of metamorphosis and reproduction.[7]
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Juvenile Hormone Mimicry by Pyriproxyfen-d6 in Insects.
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Endocrine Disruption in Vertebrates (Zebrafish Model)
In non-target vertebrates, such as fish, Pyriproxyfen can act as an endocrine disruptor by

affecting the Hypothalamus-Pituitary-Gonadal (HPG) axis.[8][9] This can lead to reproductive

impairment.[8]
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Pyriproxyfen-d6 as an Endocrine Disruptor in the Vertebrate HPG Axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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